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Compound of Interest

Compound Name:
L-Tyrosine, N-(1,1-

dimethylethoxy)carbonyl-

Cat. No.: B371174 Get Quote

Essential Safety and Handling Guide for L-Tyrosine,
N-(1,1-dimethylethoxy)carbonyl-
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl-, also

known as Boc-L-Tyrosine. The following procedural steps and personal protective equipment

(PPE) recommendations are designed to ensure safe handling, storage, and disposal of this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure to chemical compounds. For

L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl-, which is typically a solid or powder, the

following PPE is recommended.
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles with

side protection.[1]

Protects eyes from dust

particles and potential

splashes.[2][3][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), tested according

to EN 374.[1] Powder-free

gloves are recommended.[2]

Prevents skin contact with the

chemical. Thicker gloves

generally offer better

protection.[2] It is advised to

change gloves regularly, for

instance, every 30 to 60

minutes.[2]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) required when

dusts are generated.[5]

Protects the respiratory tract

from inhalation of airborne

particles.[3] Surgical masks

offer little to no protection from

chemical exposure.[2]

Body Protection

Laboratory coat, long-sleeved

shirts, and pants.[3] Consider

a chemical-resistant apron for

added protection.[6]

Protects skin from accidental

spills and contamination.[3][4]

Experimental Protocols: Handling and Disposal
Adherence to standardized operating procedures is critical for laboratory safety and

experimental integrity. The following sections detail the step-by-step methodologies for

handling and disposing of L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl-.

Handling Protocol
Engineering Controls: Always handle the compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[7][8] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[9]
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Personal Protective Equipment (PPE) Donning: Before handling the chemical, put on all

required PPE as specified in the table above.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the powdered compound within a chemical fume

hood or a ventilated balance enclosure to contain any dust.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder. Avoid creating

dust clouds.

Close the container tightly after use.[7][8]

Dissolving the Compound:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, ensure this is done in a fume hood.

General Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[7] Do not eat, drink, or smoke in the laboratory.

[7]

Storage
Store L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl- in a tightly closed container in a dry and

well-ventilated place.[7] Keep it away from strong oxidizing agents.[9]

Accidental Release Measures
In the event of a spill, evacuate unnecessary personnel from the area.[7] Wearing appropriate

PPE, including respiratory protection, mechanically recover the spilled product (e.g., by

sweeping or vacuuming).[7] Place the collected material into a suitable, labeled container for

disposal.[8] Wash the spill site after the material has been collected.[8]

Disposal Plan
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All chemical waste, including unused L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl- and

contaminated materials (e.g., gloves, weigh paper), must be disposed of in accordance with

local, regional, and national regulations.[9][10]

Waste Collection: Collect waste in designated, clearly labeled, and sealed containers.

Container Labeling: Ensure waste containers are accurately labeled with the chemical name

and associated hazards.

Disposal Route: Dispose of the chemical waste through a licensed waste disposal contractor.

Do not pour it down the drain.[7]

Workflow Diagram
The following diagram illustrates the standard workflow for safely handling L-Tyrosine, N-(1,1-
dimethylethoxy)carbonyl- in a laboratory setting.
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Caption: Workflow for Safe Handling of L-Tyrosine, N-(1,1-dimethylethoxy)carbonyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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